(2S)-2-(3-Chlorobenzenesulfonamido)propanoic acid

• IUPAC Name: (2S)-2-[(3-chlorophenyl)sulfonylamino]propanoic acid
• InChI: InChI=1S/C9H10ClNO4S/c1-6(9(12)13)11-16(14,15)8-4-2-3-7(10)5-8/h2-6,11H,1H3,(H,12,13)/t6-/m0/s1
• InChI Key: LKWSJYWATSRWQH-LURJTMIESA-N
• Canonical SMILES: CC(C(=O)O)NS(=O)(=O)C1=CC(=CC=C1)Cl
• Isomeric SMILES: C[C@@H](C(=O)O)NS(=O)(=O)C1=CC(=CC=C1)Cl
• Molecular Formula: C9H10ClNO4S
• Molecular Weight: 263.70 g/mol
• CAS No.: 1212228-66-4

Description

Molecular Structure Analysis

The molecular structure of this compound is not provided in the available resources.

Chemical Reactions Analysis

Information on the chemical reactions involving this compound is not available.

Physical and Chemical Properties Analysis

Details about the physical and chemical properties of this compound are not provided in the available resources.

Scientific Research Applications

Oxidation of Hydrocarbons

• Research indicates that water-soluble organic compounds like (2S)-2-(3-Chlorobenzenesulfonamido)propanoic acid can be selectively oxidized by aqueous solutions of chloroplatinum(II) and chloroplatinum(IV) salts. This process involves stepwise hydroxylation to alcohol and aldehyde, without further oxidation to carboxylic acid, suggesting potential applications in organic synthesis and industrial processes (Labinger et al., 1993).

Synthesis and Characterization

• A study explored the synthesis of polyaniline colloids using Dodecylbenzenesulfonic acid (DBSA), a related compound, in 2-propanol. This research could inform the synthesis methods and characterization of similar compounds, including this compound (Shreepathi & Holze, 2006).

Chemical Modification and Catalysis

• The chemical modification of materials like Kevlar fiber with chlorosulfonic-acid-based compounds, including this compound, has shown improved interfacial shear strength in composites. This application is significant in materials science and engineering (Lin et al., 2000).

Environmental Applications

• Research on the degradation of fluoroalkylether compounds in cattails indicates that related compounds such as this compound could be studied for their environmental impact and degradation pathways (Zhang et al., 2021).

Solid-phase Extraction in Analytical Chemistry

• The use of ionic liquids and related compounds in the extraction and analysis of heavy metals in water samples suggests a potential analytical application for this compound (Faraji et al., 2010).

Mechanism of Action

The mechanism of action for this compound is not specified in the available resources.

Safety and Hazards

Safety and hazard information for this compound is not available.